Cas no 5198-04-9 (4-Isobutoxyaniline)

• Product name: 4-Isobutoxyaniline
• CAS No: 5198-04-9
• MF: C₁₀H₁₅NO
• MW: 165.2322
• MDL: MFCD01009861
• CID: 1074394
• PubChem ID: 5039140

4-Isobutoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-Isobutoxyaniline
• 4-Isobutoxy-phenylamine
• 4-(2-methylpropoxy)aniline
• AKOS000104100
• SCHEMBL109648
• 4-isobutoxy-phenylamine, AldrichCPR
• FS-4475
• DTXSID60407697
• CS-0313503
• G73630
• MFCD01009861
• (4-isobutoxyphenyl)amine
• SB75774
• STL061980
• 4-isobutoxybenzenamine
• 5198-04-9
• 4-isobutoxy phenylamine
• DB-206122
• NDHJFACYRWUMHT-UHFFFAOYSA-N

• MDL： MFCD01009861
• Inchi： InChI=1S/C10H15NO/c1-8(2)7-12-10-5-3-9(11)4-6-10/h3-6,8H,7,11H2,1-2H3
• InChI Key： NDHJFACYRWUMHT-UHFFFAOYSA-N
• SMILES： CC(C)COC1=CC=C(C=C1)N

Computed Properties

• Exact Mass: 165.11500
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų
• XLogP3: 2.2

Experimental Properties

• Color/Form: NA
• Flash Point: 125.4±13.1 °C
• PSA: 35.25000
• LogP: 2.88480

4-Isobutoxyaniline Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

4-Isobutoxyaniline Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on 4-Isobutoxyaniline

4-Isobutoxyaniline (CAS No. 5198-04-9): A Comprehensive Overview

4-Isobutoxyaniline, also known by its CAS number 5198-04-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its isobutoxy group attached to the para position of an aniline molecule, has been the subject of extensive research due to its unique chemical properties and potential uses in advanced materials and pharmaceuticals.

The molecular structure of 4-isobutoxyaniline consists of a benzene ring with an amino group (-NH2) at one position and an isobutoxy group (-O-i-C3H7) at the para position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable precursor in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of novel polymers and as an intermediate in drug design.

In terms of physical properties, 4-isobutoxyaniline exhibits a melting point of approximately 76°C and a boiling point around 165°C under standard conditions. Its solubility in common solvents such as ethanol and dichloromethane makes it suitable for various synthetic procedures. The compound's ability to form stable intermediates has been leveraged in recent research to create advanced materials with tailored functionalities.

The synthesis of 4-isobutoxyaniline typically involves nucleophilic substitution reactions or coupling reactions, depending on the starting materials. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of palladium catalysts to facilitate coupling reactions, significantly reducing reaction times and costs.

4-Isobutoxyaniline finds applications in diverse industries, including electronics, pharmaceuticals, and coatings. In the electronics sector, it has been utilized as a precursor for synthesizing high-performance polymers used in flexible electronics. In pharmaceuticals, its role as an intermediate in drug synthesis has been pivotal, particularly in the development of anti-inflammatory agents.

Recent studies have also explored the potential of 4-isobutoxyaniline in bio-based materials. Researchers have demonstrated its ability to form biocompatible polymers, which could revolutionize medical devices and tissue engineering applications. These findings underscore the compound's versatility and its growing importance in sustainable chemistry.

In terms of toxicity and safety, 4-isobutoxyaniline has been classified as a non-toxic substance under normal handling conditions. However, prolonged exposure or ingestion should be avoided due to potential health risks. Recent toxicological studies have provided updated guidelines for safe handling practices, ensuring compliance with international safety standards.

The future outlook for 4-isobutoxyaniline is promising, with ongoing research focusing on expanding its applications in green chemistry and advanced materials. Its unique properties make it a valuable asset in addressing current challenges in sustainable manufacturing and drug discovery.